Cas no 3861-73-2 (Acid Blue 92)

• Product Name: Acid Blue 92
• CAS No: 3861-73-2
• MF: C₂₆H₁₆N₃Na₃O₁₀S₃
• MW: 695.583655357361
• MDL: MFCD00003967
• CID: 44543
• PubChem ID: 87566062
• Update Time: 2026-05-14

Acid Blue 92 Chemical and Physical Properties

Names and Identifiers

• Acid Blue 92
• Anazolene Sodium
• C.I. 13390
• acid blue 92 (C.I. 13390)
• trisodium 4-hydroxy-4-(4-anilino-5-sulphonato-1-naphthylazo)naphthalene-2,7-disulphonate
• Acid Blue 92 (13390)
• Acidblue
• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[2-[4-(phenylamino)-5-sulfo-1-naphthalenyl]diazenyl]-, sodiumsalt (1:3)
• ACID BLUE 92 C.I. 13390
• 4-hydroxy-5-{[4-(phenylamino)-5-sulfo-1-naphthyl]azo}-2,7-naphthalene disulfonic acid trisodium salt
• ACID BLUE A
• acidblue2k
• benzy
• colacidbluea
• dtrisodium
• FAST CYANIN
• fenazobluesr
• modrkysela92
• SULPHON ACID BLUE RA
• trisodium 4-hydroxy-4-(4-anilino-5-sulfonato-1-naphthylazo)naphthalene-2,7-disulfonate
• Trisodium 4-hydroxy-4-(4-anilino-5-sulphonato-1-naphthylazo)naphtalene-2,7-disulphonate
• woolbluerl
• C.I. Acid blue 92
• 2,7-naphthalenedisulfonic acid, 4-((4-anilino-5-sulfo-1-naphthyl)azo)-5-hydroxy
• 4-((4-anilino-5-sulfo-1-naphthyl)azo)-5-hydroxy-2,7-naphthalenedisulfonic aci
• Trisodium 5-hydroxy-4-(4-anilino-5-sulphonato-1-naphthylazo)naphthalene-2,7-disulphonate
• 2,7-naphthalenedisulfonic acid, 4-hydroxy-5-[[4-(phenylamino)-5-sulfo-1-naphtha
• d trisodium
• acid blue 2k

• MDL： MFCD00003967
• Inchi： 1S/C26H21N3O10S3.3Na/c30-26(15-19(41(34,35)36)14-16-13-18(40(31,32)33)9-10-21(16)26)29-28-22-11-12-23(27-17-5-2-1-3-6-17)25-20(22)7-4-8-24(25)42(37,38)39;;;/h1-13,15,27,30H,14H2,(H,31,32,33)(H,34,35,36)(H,37,38,39);;;/q;3*+1/p-3
• InChI Key： XOWYRPMCSXELDS-IRWWKPKRSA-N
• SMILES： [Na+].C1C=CC(NC2C=CC(/N=N/C3C=C(S(=O)(O)=O)C=C4C=C(C=C(O)C=34)S(=O)(O)=O)=C3C=CC=C(S(=O)(O)=O)C=23)=CC=1

Computed Properties

• Exact Mass: 652.01300
• Monoisotopic Mass: 652.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245A^2

Experimental Properties

• Color/Form: Solid powder
• Density: No data available
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• Solubility: Solubility Soluble in water, acetone; slightly soluble in ethanol, glycerol
• PSA: 245.23000
• LogP: 8.91310
• Merck: 628
• pka: 11.22(at 25℃)
• Color index: 13390
• λmax: 571nm, 585nm, 580–590nm
• PH: Blue (11.0) to pink (12.0)

Acid Blue 92 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：QJ6300000
• Toxicity：LD50 i.v. in mice: 450 mg/kg (Taylor, Thorp)
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Acid Blue 92

Acid Blue 92 and CAS No. 3861-73-2: A Comprehensive Overview

Acid Blue 92, identified by the chemical compound code CAS No. 3861-73-2, is a significant dye widely utilized in various industrial and research applications. This compound, belonging to the Acid Blue family, has garnered attention due to its unique properties and versatile applications in textiles, pharmaceuticals, and biochemical research.

The molecular structure of CAS No. 3861-73-2 encompasses a complex arrangement of aromatic rings and sulfonate groups, which contribute to its strong dyeing properties. These structural features not only enhance its solubility in water but also allow for stable interactions with various substrates, making it an invaluable tool in dye synthesis and coloration processes.

In recent years, the applications of Acid Blue 92 have expanded into the field of biomedicine. Researchers have been exploring its potential as a fluorescent marker in cellular studies. The compound's ability to emit light under specific wavelengths makes it an excellent candidate for tracking biological processes and analyzing cellular dynamics. This has opened new avenues in drug delivery systems and diagnostic tools, where precise targeting and visualization are crucial.

The versatility of Acid Blue 92 extends to its role in environmental science. Its stability under varying pH conditions has made it a preferred choice for water treatment processes. By binding to organic pollutants, Acid Blue 92 aids in the removal of harmful substances from wastewater, contributing to sustainable environmental practices. This dual functionality as both a dye and an environmental agent underscores its importance in multiple sectors.

Recent advancements in chemical engineering have also highlighted the utility of Acid Blue 92 in catalytic processes. Its molecular structure allows it to act as a ligand in metal-catalyzed reactions, facilitating the synthesis of complex molecules. This application is particularly relevant in the pharmaceutical industry, where efficient catalytic processes are essential for producing life-saving drugs.

The synthesis of CAS No. 3861-73-2 involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically includes sulfonation, diazotization, and coupling reactions, which are carefully optimized to achieve the desired colorant properties. These synthetic pathways not only highlight the compound's industrial significance but also demonstrate the precision required in chemical manufacturing.

In conclusion, Acid Blue 92 (CAS No. 3861-73-2) is a multifaceted compound with broad applications across various industries. Its unique properties make it indispensable in dye manufacturing, biomedicine, environmental science, and catalysis. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and progress in multiple scientific and industrial domains.